methyl {[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetate

• Molecular Formula: C22H20O7
• Molecular Weight: 396.4 g/mol
• IUPAC Name: methyl 2-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxochromen-7-yl]oxyacetate
• InChI: InChI=1S/C22H20O7/c1-13-21(14-4-7-17-19(10-14)27-9-3-8-26-17)22(24)16-6-5-15(11-18(16)29-13)28-12-20(23)25-2/h4-7,10-11H,3,8-9,12H2,1-2H3
• InChI Key: UOFGIACUSOQJNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC(=O)OC)C3=CC4=C(C=C3)OCCCO4

Description

Methyl {[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetate is a complex organic compound with a molecular weight of 366.37 g/mol . This compound is characterized by its unique structure, which includes a benzodioxepin ring fused to a chromenone moiety. It is often used in various scientific research applications due to its interesting chemical properties and potential biological activities.

Preparation Methods

The synthesis of methyl {[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetate involves multiple steps. One common synthetic route includes the condensation of 3,4-dihydro-2H-1,5-benzodioxepin-7-amine with salicylaldehyde derivatives, followed by esterification with methyl chloroacetate . The reaction conditions typically involve the use of organic solvents such as methanol and catalysts like p-toluenesulfonic acid to facilitate the esterification process .

Chemical Reactions Analysis

Methyl {[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the ester group into an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the ester group, where nucleophiles like amines or thiols replace the methoxy group, forming amides or thioesters.

Scientific Research Applications

Methyl {[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound has been studied for its potential antioxidant and antimicrobial properties, making it a candidate for developing new therapeutic agents.

Medicine: Research has shown that derivatives of this compound may have anti-inflammatory and cytotoxic activities, which could be useful in drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of methyl {[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetate involves its interaction with various molecular targets. The compound can bind to enzymes and receptors, modulating their activity. For example, it has been shown to inhibit the activity of certain enzymes involved in oxidative stress and inflammation, thereby exerting its antioxidant and anti-inflammatory effects .

Comparison with Similar Compounds

Methyl {[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetate can be compared to similar compounds such as:

Methyl 4-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)benzoate: This compound has a similar benzodioxepin structure but differs in the chromenone moiety, leading to different chemical and biological properties.

7-Methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-one: This compound shares the benzodioxepin ring but lacks the ester and chromenone functionalities, resulting in distinct reactivity and applications.